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Compound of Interest

Compound Name: Streptomycin (sulfate)
Cat. No.: B15967514
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and analytical methodologies for streptomycin sulfate. The
information is intended to support research, development, and quality control activities related

to this important aminoglycoside antibiotic.

Chemical Identity and Structure

Streptomycin sulfate is the sulfate salt of streptomycin, an antibiotic produced by the
actinobacterium Streptomyces griseus.[1] It is a potent inhibitor of protein synthesis in a broad
spectrum of bacteria.[2][3]

The chemical structure of streptomycin is complex, consisting of three main components:
streptidine, streptose, and N-methyl-L-glucosamine, linked by glycosidic bonds.[4] The sulfate
salt is the common pharmaceutical form.

Table 1: Chemical Identification of Streptomycin Sulfate
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Identifier Value
bis(2-[(1R,2R,3S,4R,5R,6S)-3-
(diaminomethylideneamino)-4-
[(2R,3R,4R,5S5)-3-[(2S,3S,4S,5R,6S)-4,5-
IUPAC Name dihydroxy-6-(hydroxymethyl)-3-

(methylamino)oxan-2-ylJoxy-4-formyl-4-hydroxy-
5-methyloxolan-2-ylloxy-2,5,6-

trihydroxycyclohexyl]guanidine);sulfuric acid[5]

Molecular Formula

(C21H39N7012)2:3H2S04[1]

Molecular Weight

1457.41 g/mol [1]

CAS Number

3810-74-0[5][6]

Below is a diagram illustrating the logical relationship of the core components of the

streptomycin molecule.
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Core components of the Streptomycin molecule.

Physicochemical Properties

The physicochemical properties of streptomycin sulfate are critical for its formulation, delivery,

and stability. It is a white to light gray or pale buff powder with a faint amine-like odor.[7]

Table 2: Physicochemical Properties of Streptomycin Sulfate
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Property Value
Appearance White to off-white powder[8]
. Water: > 20 mg/mL; Methanol: 0.85 mg/mL;
Solubility
Ethanol: 0.30 mg/mL[9]
pH (reconstituted solution) 4.5 - 7.0[4][8]
Melting Point Not Available
Hygroscopic; stable in neutral solutions for
Stability weeks at temperatures below 25°C; unstable in

strong acids and alkalis.[7][10]

Mechanism of Action

Streptomycin exerts its antibacterial effect by inhibiting protein synthesis in prokaryotes. The
primary target is the 30S ribosomal subunit.[3][6]

The binding of streptomycin to the S12 protein of the 30S ribosomal subunit interferes with the
initiation complex formation and causes misreading of the mRNA, ultimately leading to bacterial
cell death.[1][8]

The following diagram illustrates the signaling pathway of streptomycin's mechanism of action.
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Mechanism of action of Streptomycin.

Experimental Protocols for Analysis

The quality and purity of streptomycin sulfate are typically assessed using chromatographic
techniques. High-Performance Liquid Chromatography (HPLC) is a widely used method.

High-Performance Liquid Chromatography (HPLC)
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A common method for the analysis of streptomycin sulfate involves reversed-phase HPLC with
a suitable detector.[11]

Objective: To determine the purity of a streptomycin sulfate sample and identify any related
impurities.

Materials:
e Streptomycin Sulfate reference standard and sample
o HPLC grade water
 Trifluoroacetic acid (TFA)
» Acetonitrile (ACN)
e PLRP-S 100A, 5 pm, 150 x 4.6 mm column([6]
o Evaporative Light Scattering Detector (ELSD)[6]
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in water.[6]
o Mobile Phase B: 0.1% TFA in ACN.[6]
e Sample Preparation:
o Dissolve a known concentration of streptomycin sulfate in the mobile phase.
o Chromatographic Conditions:
o Column: PLRP-S 100A, 5 pm, 150 x 4.6 mm.[6]
o Flow Rate: 1.0 mL/min.[6]

o Gradient: 5-50% B in 10 minutes.[6]
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o Detection: ELSD (Nebulizer=70 °C, Evaporator=85 °C, Gas=1.0 SLM).[6]
e Analysis:
o Inject the prepared sample onto the HPLC system.
o Monitor the chromatogram for the main streptomycin peak and any impurity peaks.
o Quantify impurities based on their peak areas relative to the main peak.

The following diagram outlines a typical experimental workflow for the HPLC analysis of
streptomycin sulfate.
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Workflow for HPLC analysis of Streptomycin Sulfate.
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Mass Spectrometry (MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful
technique for the sensitive and specific quantification of streptomycin and its metabolites in
various matrices.[12] This method is particularly useful for residue analysis in food products
and for pharmacokinetic studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an invaluable tool for the structural elucidation and characterization of
streptomycin. *H and 13C NMR, along with two-dimensional techniques like HSQC, can be used
to confirm the identity of the molecule and to study its protonation states in solution.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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